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Compound of Interest

Compound Name: CRT0066101
Cat. No.: B15605528
Get Quote

A Potent and Selective Inhibitor of Protein Kinase D

For Research Use Only. Not for use in diagnostic procedures.

Introduction

CRT0066101 is a potent and selective small molecule inhibitor of the Protein Kinase D (PKD)
family of serine/threonine kinases.[1][2] It inhibits all PKD isoforms, with IC50 values of 1 nM,
2.5 nM, and 2 nM for PKD1, PKD2, and PKD3, respectively.[1][3][4] CRT0066101
demonstrates high selectivity for PKD over a wide range of other protein kinases.[1] Due to its
oral bioavailability and anti-tumor activity in various cancer models, CRT0066101 is a valuable
tool for investigating the cellular functions of PKD and for preclinical studies in oncology and
inflammation.[1][5][6][7]

Physicochemical Properties
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Property Value Source

Molecular Weight 411.33 g/mol (dihydrochloride) [1]8]

447.8 g/mol (trihydrochloride) [9]

Molecular Formula C18H22N60 - 2HCI [1]
C18H22N60 - 3HCI [9]

Purity >95% to >99% [2][8]1[9]
Appearance Crystalline solid 9]
Storage Store at -20°C, desiccated. [111219]

Solubility Data

The solubility of CRT0066101 can vary depending on the solvent, the specific salt form
(dihydrochloride vs. trinydrochloride), and the experimental conditions such as temperature and
the use of sonication. It is crucial to use fresh, anhydrous DMSO to avoid solubility issues.[10]
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Solvent Reported Solubility Conditions Source
DMSO 20 mM - [1]
~3 mg/mL - [9]
11.36 mg/mL (27.62 Requires sonication
: [3]
mM) and warming.
25 mg/mL (60.77 mM)  Use fresh DMSO. [10]
Water 100 mM - [1][8]
50 mg/mL (121.56 ) o
Requires sonication. [3]
mM)
Insoluble - [10]
For maximum
solubility, first dissolve
in DMSO and then
dilute with the
aqueous buffer. A 1:3
solution of
_ DMSO:PBS (pH 7.2)
Aqueous Buffers Sparingly soluble ] - [9]
yields a solubility of
approximately 0.25
mg/mL. Aqueous
solutions are not
recommended for
storage for more than
one day.
Ethanol 2 mg/mL - [10]
Dimethyl Formamide ~0.1 mg/mL - [9]

Biological Activity

CRT0066101 is a potent inhibitor of all three PKD isoforms (PKD1, PKD2, and PKD3) with
IC50 values in the low nanomolar range.[1][3][4] It has been shown to reduce the proliferation
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and viability of various cancer cells, including those of the pancreas, bladder, and breast.[1][5]
[11] The anti-cancer effects of CRT0066101 are mediated through the induction of apoptosis
and cell cycle arrest at the G2/M phase.[5][12] Mechanistically, CRT0066101 has been
demonstrated to inhibit downstream signaling pathways regulated by PKD, including the NF-kB
and MAPK pathways.[10][12]
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Caption: CRT0066101 inhibits PKD, blocking downstream signaling pathways.

Experimental Protocols

Preparation of Stock Solutions
1. DMSO Stock Solution (e.g., 20 mM):

o Note: Use fresh, anhydrous DMSO for best results as moisture can reduce solubility.[10]

o To prepare a 20 mM stock solution, add 1.216 mL of DMSO to 1 mg of CRT0066101
dihydrochloride (MW: 411.33).

« |If the compound does not dissolve completely, gentle warming (up to 60°C) and sonication
can be used to aid dissolution.[3]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C or -80°C.[3]

2. Aqueous Stock Solution (e.g., 50 mg/mL):

e Note: Solubility in water is variable. Sonication is recommended.[3]

o To prepare a 50 mg/mL solution, add 1 mL of sterile, purified water to 50 mg of CRT0066101.
e Use an ultrasonic bath to facilitate dissolution.

« |tis advisable to filter-sterilize the agueous solution using a 0.22 um filter before use in cell
culture.[3]

Prepare fresh as aqueous solutions are not recommended for long-term storage.[9]

In Vitro Cell-Based Assay Protocol

This protocol provides a general guideline for treating cultured cells with CRT0066101 to
assess its effect on cell proliferation.

Materials:
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o Cultured cells of interest (e.g., Panc-1 pancreatic cancer cells)

o Complete cell culture medium

e CRT0066101 stock solution (e.g., 20 mM in DMSO)

o 96-well plates

o Cell proliferation assay reagent (e.g., MTS, WST-1, or CellTiter-Glo®)
» Plate reader

Procedure:

e Seed cells in a 96-well plate at a density that allows for logarithmic growth during the
experiment and incubate overnight.

o Prepare serial dilutions of CRT0066101 in complete cell culture medium from the DMSO
stock solution. Ensure the final DMSO concentration is consistent across all wells and does
not exceed a level toxic to the cells (typically < 0.5%). Include a vehicle control (medium with
the same final concentration of DMSO).

* Remove the medium from the cells and replace it with the medium containing the various
concentrations of CRT0066101 or the vehicle control.

¢ Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

o At the end of the incubation period, assess cell viability using a suitable proliferation assay
according to the manufacturer's instructions.

o Measure the absorbance or luminescence using a plate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value.
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Caption: Workflow for in vitro cell proliferation assay with CRT0066101.

In Vivo Study Protocol (General Guidance)

CRT0066101 is orally bioavailable and has been used in xenograft mouse models.[1][6]

Formulation for Oral Administration:
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e A common formulation involves suspending CRT0066101 in a vehicle such as 0.5%
carboxymethylcellulose (CMC) in water.

 Alternatively, a solution can be prepared using a combination of solvents. For example, a
clear solution can be achieved by dissolving CRT0066101 in a vehicle consisting of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3]

Example Dosing Regimen:

 In a pancreatic cancer xenograft model, oral administration of CRT0066101 at a dosage of
80 mg/kg/day for 24 days significantly suppressed tumor growth.[6]

Procedure Outline:
e Establish tumors in immunocompromised mice by subcutaneous injection of cancer cells.

e Once tumors reach a palpable size, randomize the animals into control and treatment
groups.

e Prepare the CRT0066101 formulation fresh daily.

o Administer CRT0066101 or the vehicle control to the respective groups via oral gavage at
the predetermined dose and schedule.

e Monitor tumor growth by measuring tumor volume with calipers at regular intervals.
» Monitor animal body weight and overall health throughout the study.

» At the end of the study, euthanize the animals and excise the tumors for further analysis
(e.g., histology, western blotting).

Note: All animal experiments must be conducted in accordance with institutional and national
guidelines for the care and use of laboratory animals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.rndsystems.com/products/crt-0066101_4975
https://www.abcam.com/en-us/products/biochemicals/crt0066101-mm-ml-protein-kinase-d-inhibitor-ab146740
https://www.medchemexpress.com/CRT0066101_dihydrochloride.html
https://www.medchemexpress.com/Targets/PKD.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984729/
https://cancertools.org/small-molecules/protein-kinase-d-inhibitor-crt0066101-151831/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.680221/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.680221/full
https://www.abcam.com/en-us/products/biochemicals/crt0066101-protein-kinase-d-inhibitor-ab144637
https://cdn.caymanchem.com/cdn/insert/15337.pdf
https://www.selleckchem.com/products/crt0066101-dihydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/30845378/
https://pubmed.ncbi.nlm.nih.gov/30845378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://www.benchchem.com/product/b15605528/docs#application-notes-and-protocols-for-crt0066101
https://www.benchchem.com/product/b15605528/docs#application-notes-and-protocols-for-crt0066101
https://www.benchchem.com/product/b15605528/docs#application-notes-and-protocols-for-crt0066101
https://www.benchchem.com/product/b15605528/docs#application-notes-and-protocols-for-crt0066101
https://www.benchchem.com/product/b15605528?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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